3-(4-(2-chlorophenyl)piperazine-1-carbonyl)-3,4-dihydropyrimido[2,1-b][1,3]thiazin-6(2H)-one

• IUPAC Name: 3-[4-(2-chlorophenyl)piperazine-1-carbonyl]-3,4-dihydro-2H-pyrimido[2,1-b][1,3]thiazin-6-one
• InChI: InChI=1S/C18H19ClN4O2S/c19-14-3-1-2-4-15(14)21-7-9-22(10-8-21)17(25)13-11-23-16(24)5-6-20-18(23)26-12-13/h1-6,13H,7-12H2
• InChI Key: BDJLIVQPEXKCJN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2Cl)C(=O)C3CN4C(=O)C=CN=C4SC3
• Molecular Formula: C18H19ClN4O2S
• Molecular Weight: 390.9 g/mol

Description

3-(4-(2-chlorophenyl)piperazine-1-carbonyl)-3,4-dihydropyrimido[2,1-b][1,3]thiazin-6(2H)-one is a useful research compound. Its molecular formula is C18H19ClN4O2S and its molecular weight is 390.89. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Novel Heterocyclic Systems

The synthesis of novel heterocyclic compounds, such as 3,8-disubstituted-5H-pyrimido[5’,4’:5,6][1,4]thiazino[3,2-e][1,2,4]triazine derivatives, highlights the chemical versatility and potential pharmaceutical applications of complex molecules similar to 3-(4-(2-chlorophenyl)piperazine-1-carbonyl)-3,4-dihydropyrimido[2,1-b][1,3]thiazin-6(2H)-one. These compounds were synthesized through cyclocondensation and nucleophilic substitution reactions, demonstrating their utility in creating diverse heterocyclic systems with potential biological activities (Karimian & Karimi, 2020).

Antimicrobial Activity

Research on new 1,2,4-triazole derivatives, including compounds structurally related to 3-(4-(2-chlorophenyl)piperazine-1-carbonyl)-3,4-dihydropyrimido[2,1-b][1,3]thiazin-6(2H)-one, has shown that these molecules possess significant antimicrobial activities. The synthesis of these compounds involves the reaction of various ester ethoxycarbonylhydrazones with primary amines, leading to novel compounds with potential as antimicrobial agents (Bektaş et al., 2007).

Designing New Heterocyclic Compounds with Pharmacophores

The design and synthesis of new heterocyclic compounds that contain two different pharmacophores demonstrate the strategic approach to discovering new therapeutic agents. This research produced a series of 3-(4-chlorophenyl)-4-methylidene-4,8-dihydro-2H,5H-1,3-thiazino[5,4-e]-1,3-oxazine-2,5,7(3H)-trione derivatives with good yields. These compounds were evaluated for their antibacterial activities against gram-positive and gram-negative bacteria, showcasing the potential for these molecules in antibacterial therapy (Piste, 2018).